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Compound of Interest

Compound Name: 4-(1,3-Dioxolan-2-yl)hexan-1-ol

Cat. No.: B1354994 Get Quote

An In-depth Technical Guide to the ¹³C NMR Analysis of 4-(1,3-Dioxolan-2-yl)hexan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the ¹³C Nuclear Magnetic Resonance (NMR)

analysis of 4-(1,3-Dioxolan-2-yl)hexan-1-ol. It includes predicted chemical shift data, a

detailed experimental protocol, and visualizations of the molecular structure and analytical

workflow.

Predicted ¹³C NMR Spectral Data
The ¹³C NMR spectrum of 4-(1,3-Dioxolan-2-yl)hexan-1-ol is predicted to show nine distinct

signals, corresponding to the nine unique carbon environments in the molecule. The chemical

shifts (δ) are estimated based on the typical ranges for alkanes, primary alcohols, and cyclic

acetals.[1][2][3] The predicted data is summarized in Table 1.

Table 1: Predicted ¹³C NMR Chemical Shifts for 4-(1,3-Dioxolan-2-yl)hexan-1-ol
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Carbon Atom
Predicted Chemical Shift
(δ, ppm)

Functional Group

C1 60 - 65 Primary Alcohol (-CH₂OH)

C2 30 - 35 Alkane (-CH₂-)

C3 25 - 30 Alkane (-CH₂-)

C4 40 - 45 Alkane (-CH-)

C5 20 - 25 Alkane (-CH₂-)

C6 10 - 15 Alkane (-CH₃)

C7 100 - 105 Acetal (O-CH-O)

C8, C9 65 - 70 Dioxolane (-O-CH₂-CH₂-O-)

Note: These are predicted values and may vary depending on the solvent and experimental

conditions.

Molecular Structure and Carbon Numbering
The structure of 4-(1,3-Dioxolan-2-yl)hexan-1-ol with the carbon atoms numbered for

reference in the ¹³C NMR data table is presented below.
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Figure 1: Structure of 4-(1,3-Dioxolan-2-yl)hexan-1-ol
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Figure 2: Workflow for 13C NMR Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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